Cas no 90109-47-0 (Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)-)

90109-47-0 structure
Product name:Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)-
Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)-
- 2-(3-ethoxy-5-methoxy-4-methylsulfanylphenyl)ethanamine
- 3-Ethoxy-4-methylthio-5-methoxyphenethylamine
- DTXSID30658371
- 4-Tme
- CHEMBL421670
- V9WQU6U4MA
- SCHEMBL20970986
- UNII-V9WQU6U4MA
- 3-Ethoxy-5-methoxy-4-(methylthio)benzeneethanamine
- 90109-47-0
-
- Inchi: InChI=1S/C12H19NO2S/c1-4-15-11-8-9(5-6-13)7-10(14-2)12(11)16-3/h7-8H,4-6,13H2,1-3H3
- InChI Key: ACLYMWAQSAEILP-UHFFFAOYSA-N
- SMILES: CCOC1=CC(=CC(=C1SC)OC)CCN
Computed Properties
- Exact Mass: 241.114
- Monoisotopic Mass: 241.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.8A^2
- XLogP3: 2.1
Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)- Related Literature
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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Ping Tong Food Funct., 2020,11, 628-639
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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